Methyl 4-(2-oxopropoxy)benzoate

• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol
• IUPAC Name: methyl 4-(2-oxopropoxy)benzoate
• InChI: InChI=1S/C11H12O4/c1-8(12)7-15-10-5-3-9(4-6-10)11(13)14-2/h3-6H,7H2,1-2H3
• InChI Key: OBKXBSQEZIVWQA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)COC1=CC=C(C=C1)C(=O)OC

Description

Methyl 4-(2-oxopropoxy)benzoate is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 4-hydroxybenzoate (30.4 g), chloroacetone (8.5 g) potassium carbonate (54 g) and potassium iodide (33.3 g) was refluxed in acetone for 4 hours. The reaction mixture was cooled, the solids filtered and the solvent evaporated. The residue was partitioned between water and ether, the layers separated and the organic layer dried (MgSO4). Removal of the solvent gave the title compound (36 g). τ (CDCl3) 7.75 (3H, s), 6.11 (3H, s), 5.39 (2H, s), 3.09 (2H, d, J=9 Hz), 2.0 (2H, d, J=9 Hz).